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Compound of Interest

Compound Name: 3-Methylsalicylaldehyde

Cat. No.: B1203309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

Gattermann reaction, specifically tailored for the formylation of o-cresol. This classic reaction is

a valuable tool in organic synthesis for the introduction of a formyl group onto an aromatic ring,

yielding hydroxy aldehydes that are key intermediates in the synthesis of pharmaceuticals and

other fine chemicals.

Introduction
The Gattermann reaction is an electrophilic aromatic substitution reaction that allows for the

formylation of aromatic compounds.[1] For phenolic substrates such as o-cresol (2-

methylphenol), the reaction introduces a formyl group (-CHO) onto the benzene ring, typically

at a position activated by the hydroxyl group. The reaction traditionally uses a mixture of

hydrogen cyanide (HCN) and hydrogen chloride (HCl) in the presence of a Lewis acid catalyst,

such as aluminum chloride (AlCl₃).[1][2]

A significant modification, known as the Adams modification, utilizes zinc cyanide (Zn(CN)₂) in

place of the highly toxic and difficult-to-handle anhydrous HCN.[1][3] In this variation, HCN is

generated in situ, making the procedure safer and more accessible for laboratory use.[3]

The formylation of o-cresol is expected to yield a mixture of two primary isomeric products: 2-

hydroxy-3-methylbenzaldehyde and 4-hydroxy-3-methylbenzaldehyde. The regioselectivity of

the reaction can be influenced by the reaction conditions.
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Reaction Mechanism and Signaling Pathway
The Gattermann reaction proceeds through the following key steps:

Formation of the Electrophile: Hydrogen cyanide reacts with a Lewis acid (e.g., AlCl₃) and

HCl to form a highly reactive electrophilic species, the formimino cation ([HC=NH₂]⁺).

Electrophilic Aromatic Substitution: The electron-rich aromatic ring of o-cresol attacks the

formimino cation, leading to the formation of a resonance-stabilized intermediate (a sigma

complex).

Rearomatization: The intermediate loses a proton to restore the aromaticity of the ring,

forming an aldimine intermediate.

Hydrolysis: The aldimine is subsequently hydrolyzed during aqueous workup to yield the final

hydroxybenzaldehyde product.
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Caption: Workflow of the Gattermann reaction for the formylation of o-cresol.

Physicochemical Data of Potential Products
The formylation of o-cresol can lead to the formation of two main isomers. Their physical and

chemical properties are summarized below for aid in characterization and purification.
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Property
2-Hydroxy-3-
methylbenzaldehyde

4-Hydroxy-3-
methylbenzaldehyde

CAS Number 824-42-0[4] 15174-69-3[5]

Molecular Formula C₈H₈O₂[4] C₈H₈O₂[5]

Molecular Weight 136.15 g/mol [4] 136.15 g/mol [5]

Appearance Liquid[4] Solid[6]

Melting Point 17 °C (lit.) 118-120 °C (lit.)[6]

Boiling Point 204 °C/730 mmHg (lit.)[4] Not available

Density 1.123 g/mL at 25 °C (lit.)[4] Not available

Refractive Index n20/D 1.564 (lit.)[4] Not available

Experimental Protocol: Gattermann Formylation of
o-Cresol (Adams Modification)
This protocol is a general procedure for the formylation of phenols using the safer Adams

modification of the Gattermann reaction and is adapted for o-cresol.[3]

4.1 Materials and Reagents
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Reagent
Molar Mass ( g/mol
)

Typical Molar Ratio Notes

o-Cresol 108.14 1.0 Substrate

Zinc Cyanide

(Zn(CN)₂)
117.42 1.2 - 1.5 Generates HCN in situ

Aluminum Chloride

(AlCl₃)
133.34 1.5 - 2.0 Lewis acid catalyst

Anhydrous Diethyl

Ether
74.12 - Solvent

Hydrogen Chloride

(gas)
36.46 Excess Gaseous reagent

Hydrochloric Acid (aq) - - For workup

Dichloromethane 84.93 - Extraction solvent

Anhydrous Sodium

Sulfate
142.04 - Drying agent

4.2 Procedure

Reaction Setup:

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas

inlet tube, and a reflux condenser with a drying tube, add o-cresol (1.0 eq) and zinc

cyanide (1.2 eq).

Add anhydrous diethyl ether as the solvent.

Cool the flask in an ice-salt bath to 0-5 °C.

Addition of Catalyst and Reagent:

While stirring vigorously, slowly add anhydrous aluminum chloride (1.5 eq) in portions,

ensuring the temperature remains below 10 °C.
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Once the addition is complete, begin bubbling a steady stream of dry hydrogen chloride

gas through the reaction mixture.

Continue stirring and bubbling with HCl for 2-4 hours at 0-5 °C. The reaction progress can

be monitored by thin-layer chromatography (TLC).

Reaction Workup:

After the reaction is complete, cautiously pour the reaction mixture onto crushed ice

containing concentrated hydrochloric acid.

Stir the mixture until the ice has melted and the intermediate aldimine has hydrolyzed. This

may take several hours and can be gently heated to facilitate hydrolysis.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane (3 x 50 mL).

Combine the organic extracts and wash with water, followed by a saturated sodium

bicarbonate solution, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under

reduced pressure using a rotary evaporator.

4.3 Purification

The resulting crude product will be a mixture of isomers. Separation can be achieved by

column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl

acetate in hexanes). The separation can be monitored by TLC.

2-Hydroxy-3-methylbenzaldehyde is a liquid at room temperature.

4-Hydroxy-3-methylbenzaldehyde is a solid and can be further purified by recrystallization

from a suitable solvent system (e.g., water or ethanol-water mixture).

Safety Precautions
The Gattermann reaction and its modifications involve highly toxic and corrosive materials.

All manipulations should be performed in a well-ventilated fume hood.
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Zinc cyanide is highly toxic. Avoid inhalation of dust and contact with skin and eyes. It will

release toxic hydrogen cyanide gas upon contact with acids.

Hydrogen chloride is a corrosive gas. Use appropriate safety measures for handling

compressed gases.

Aluminum chloride is a corrosive solid that reacts violently with water. Handle with care in a

dry environment.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Logical Relationship of Reaction Steps
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Caption: Experimental workflow for the Gattermann formylation of o-cresol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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